1-(3-(4-Methoxyphenyl)thiophen-2-yl)ethanone

• Molecular Formula: C13H12O2S
• Molecular Weight: 232.30 g/mol
• IUPAC Name: 1-[3-(4-methoxyphenyl)thiophen-2-yl]ethanone
• InChI: InChI=1S/C13H12O2S/c1-9(14)13-12(7-8-16-13)10-3-5-11(15-2)6-4-10/h3-8H,1-2H3
• InChI Key: AXPJDJWEPGPQIE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CS1)C2=CC=C(C=C2)OC

Description

1-(3-(4-Methoxyphenyl)thiophen-2-yl)ethanone is a useful research compound. Its molecular formula is C13H12O2S and its molecular weight is 232.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A flask was charged with 1-(3-bromothiophen-2-yl)ethanone (1.00 g, 4.88 mmol), 4-methoxyphenylboronic acid (0.740 g, 4.88 mmol), tetrakis(triphenylphosphine)palladium(0) (0.17 g, 0.15 mmol), dimethoxyethane (50 mL), and 2 N aqueous Na2CO3 (7.3 mL) and then warmed to 80° C. for 7 h. At that time the reaction mixture was poured into H20 and extracted with EtOAc. The organic phase was separated and washed with brine, dried over Na2SO4 and concentrated in vacuo. The resulting residue was purified via flash chromatography, eluting with 5-15% EtOAc/hexanes to afford the product (0.50 g, 2.2 mmol). MS (M+H)+ 233.

Synthesis routes and methods II

Procedure details

A flask was charged with 1-(3-bromothiophen-2-yl)ethanone (1.00 g, 4.88 mmol), 4-methoxyphenylboronic acid (0.740 g, 4.88 mmol), tetrakis(triphenylphosphine)palladium(0) (0.17 g, 0.15 mmol), dimethoxyethane (50 mL), and 2 N aqueous Na2CO3 (7.3 mL) and then warmed to 80° C. for 7 h. At that time the reaction mixture was poured into H2O and extracted with EtOAc. The organic phase was separated and washed with brine, dried over Na2SO4 and concentrated in vacuo. The resulting residue was purified via flash chromatography, eluting with 5-15% EtOAc/hexanes to afford the product (0.50 g, 2.2 mmol). MS (M+H)+ 233.